Cas no 872040-99-8 (Olopatadine Amide)

• Product Name: Olopatadine Amide
• CAS No: 872040-99-8
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5046938
• Update Time: 2025-10-29

Olopatadine Amide Chemical and Physical Properties

Names and Identifiers

• Olopatadine Amide
• Olopatadine Impurity 27

• Inchi： 1S/C21H24N2O2/c1-23(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(22)24/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H2,22,24)/b18-8-
• InChI Key： ONMJUODQUPOCQH-LSCVHKIXSA-N
• SMILES： O1CC2=CC=CC=C2/C(=C/CCN(C)C)/C2=CC(CC(N)=O)=CC=C12

Experimental Properties

• Color/Form: NA
• Flash Point: 180.0±23.7 °C

Olopatadine Amide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Olopatadine Amide

Comprehensive Overview of Olopatadine Amide (CAS No. 872040-99-8): Properties, Applications, and Innovations

Olopatadine Amide (CAS No. 872040-99-8) is a specialized organic compound with significant relevance in pharmaceutical research and development. As a derivative of Olopatadine, a well-known antihistamine, this amide form has garnered attention for its potential therapeutic applications, particularly in allergy and inflammation management. The compound's unique molecular structure, characterized by its amide functional group, enhances its stability and bioavailability, making it a subject of interest for drug formulation scientists.

In recent years, the demand for Olopatadine-based compounds has surged due to the rising prevalence of allergic disorders such as allergic conjunctivitis and rhinitis. According to global health reports, over 30% of the population suffers from some form of allergy, driving the need for innovative treatments. Olopatadine Amide is being explored as a next-generation alternative due to its prolonged efficacy and reduced side effects compared to traditional antihistamines. Researchers are particularly focused on its mechanism of action, which involves dual inhibition of histamine H1 receptors and mast cell stabilization.

The synthesis of Olopatadine Amide involves a multi-step process, including the condensation of Olopatadine with specific acylating agents under controlled conditions. Advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are employed to ensure purity and structural integrity. The compound's CAS No. 872040-99-8 serves as a critical identifier in regulatory and commercial databases, facilitating seamless procurement for research institutions and pharmaceutical companies.

One of the most searched questions regarding Olopatadine Amide is its comparative efficacy versus other antiallergic agents. Studies suggest that its amide derivative exhibits superior corneal penetration, making it ideal for ophthalmic formulations. Additionally, its low systemic absorption minimizes adverse effects like drowsiness—a common drawback of first-generation antihistamines. These attributes align with the growing consumer preference for non-sedating allergy medications, a trending topic in healthcare forums.

From an industrial perspective, Olopatadine Amide is gaining traction in the patent landscape, with several filings highlighting its use in combination therapies. For instance, synergistic formulations with corticosteroids or NSAIDs are being tested for enhanced anti-inflammatory effects. This aligns with the broader trend of combination drug development, which aims to address multifactorial diseases like chronic allergic dermatitis.

Environmental and safety profiles are also critical considerations for Olopatadine Amide. Regulatory bodies such as the FDA and EMA require comprehensive toxicology studies to assess its biodegradability and ecotoxicological impact. Preliminary data indicate favorable results, positioning the compound as a sustainable option for future pharmaceuticals. This aspect resonates with the increasing emphasis on green chemistry in drug manufacturing, a hot topic among environmentally conscious stakeholders.

In conclusion, Olopatadine Amide (CAS No. 872040-99-8) represents a promising candidate in the evolution of allergy therapeutics. Its chemical robustness, clinical potential, and alignment with market trends underscore its value in both academic and industrial settings. As research progresses, this compound is poised to address unmet medical needs while adhering to modern standards of safety and sustainability.